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Compound of Interest

Compound Name: Aglain C

Cat. No.: B12324735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aglain C is a naturally occurring compound that has garnered interest within the scientific

community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the known physical, chemical, and biological properties of Aglain
C, with a focus on its potential as a modulator of key cellular signaling pathways implicated in

cancer and inflammation. The information presented herein is intended to serve as a valuable

resource for researchers actively engaged in natural product chemistry, pharmacology, and

drug discovery.

Physicochemical Properties
Aglain C is a complex molecule with the molecular formula C36H42N2O8, corresponding to a

molecular weight of approximately 630.7 g/mol [1]. While comprehensive experimental data on

all its physical properties are not readily available in the public domain, a collection of its key

identifiers and computed properties are summarized in Table 1. Further experimental

determination of properties such as melting point, solubility in a range of solvents, and stability

under various conditions is crucial for its development as a therapeutic agent.
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Property Value Source

Molecular Formula C36H42N2O8 PubChem[1]

Molecular Weight 630.7 g/mol PubChem[1]

IUPAC Name

(2S)-N-[(2S)-1-

[(1S,9S,10S,11R,12R)-1,12-

dihydroxy-3,5-dimethoxy-9-(4-

methoxyphenyl)-10-phenyl-8-

oxatricyclo[7.2.1.0²,⁷]dodeca-

2(7),3,5-triene-11-

carbonyl]pyrrolidin-2-yl]-2-

methylbutanamide

PubChem

CAS Number 177468-85-8 PubChem[1]

Computed XLogP3 4.2 PubChem[1]

Computed Polar Surface Area 127 Å² PubChem[1]

Spectroscopic Data
Detailed spectroscopic data is essential for the unambiguous identification and characterization

of Aglain C. While a complete set of published spectra specific to Aglain C is not currently

available, the following sections outline the expected analytical techniques that would be

employed for its structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are fundamental for determining the carbon-hydrogen

framework of Aglain C. The complex structure of Aglain C would result in a highly detailed

spectrum with numerous signals requiring advanced 2D NMR techniques (e.g., COSY, HSQC,

HMBC) for complete assignment.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) would provide the exact mass of Aglain C,

confirming its elemental composition. Tandem mass spectrometry (MS/MS) experiments would
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be crucial to elucidate its fragmentation pattern, offering valuable insights into its structural

components.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy
IR spectroscopy would reveal the presence of key functional groups within the Aglain C
molecule, such as hydroxyl (-OH), carbonyl (C=O), and amide (N-H) groups. UV-Vis

spectroscopy would provide information about the chromophores present in the molecule and

its electronic transitions.

Biological Activities and Mechanism of Action
Aglain C has demonstrated promising biological activities, particularly in the areas of cancer

and inflammation.

Anticancer Activity
Aglain C has been reported to exhibit cytotoxic activity against P-388 murine leukemia cells[2]

[3]. The half-maximal inhibitory concentration (IC50) is a key parameter to quantify the potency

of a compound's cytotoxicity.

The cytotoxic effects of many anticancer compounds are mediated through the induction of

apoptosis, or programmed cell death. It is hypothesized that Aglain C may trigger apoptosis

through either the intrinsic (mitochondrial) or extrinsic (death receptor-mediated) pathways.

Further investigation is required to elucidate the precise mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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